![molecular formula C6H10O B1357191 Mesityl-d10 oxide CAS No. 207456-83-5](/img/structure/B1357191.png)
Mesityl-d10 oxide
Overview
Description
Mesityl-d10 oxide, also known as 4-(Methyl-d3)-3-penten-2-one-d7, is a compound with the linear formula (CD3)2C=CDCOCD3 . It is a colorless liquid with a pleasant, sweet, and woody odor. It is found in many essential oils, such as those of citrus fruits, mint, and rosemary.
Synthesis Analysis
Mesityl-d10 oxide can be synthesized by the aldol condensation of acetone to give diacetone alcohol, which readily dehydrates to give this compound . Another method involves distilling diacetone alcohol with a trace of iodine .
Molecular Structure Analysis
The linear formula of Mesityl-d10 oxide is (CD3)2C=CDCOCD3 . Its molecular weight is 108.20 .
Chemical Reactions Analysis
Mesityl-d10 oxide can undergo further reactions. For example, it can be used in the production of methyl isobutyl ketone by hydrogenation .
Physical And Chemical Properties Analysis
Mesityl-d10 oxide has a refractive index of n20/D 1.443 (lit.), a boiling point of 129°C (lit.), a melting point of -53°C (lit.), and a density of 0.946 g/mL at 25°C (lit.) .
Scientific Research Applications
Stable Isotope Labeling
Mesityl-d10 oxide is a stable isotope labeled compound, which means it has non-radioactive isotopic atoms that can be detected with high sensitivity . Stable isotopes are used in a variety of scientific applications, including:
- Symmetry Breaking in Excited State : Mesityl substituted radicals show strongly enhanced photoluminescence arising from symmetry breaking in the excited state .
- Charge Transfer States : Photoexcitation of thin films of 8 wt% radical in 4,4’-bis(carbazol-9-yl)-1,1’-biphenyl host matrix produces long-lived intermolecular charge transfer states, following hole transfer to the host, that can show unexpectedly efficient red-shifted emission .
- High Photoluminescence Yield : Covalent attachment of carbazole into the mesitylated radical gives very high photoluminescence yield of 93% in 4,4’-bis(carbazol-9-yl)-1,1’-biphenyl films and light-emitting diodes with maximum external quantum efficiency of 28% at a wavelength of 689 nm .
- Red-Shifted Emission : A main-chain copolymer of the mesitylated radical and 9,9-dioctyl-9H-fluorene shows red-shifted emission beyond 800 nm .
Safety and Hazards
Mesityl-d10 oxide is classified as a Dangerous Good for transport and may be subject to additional shipping charges . It is flammable and harmful if swallowed, in contact with skin, or if inhaled . It is recommended to avoid contact with skin and eyes, avoid inhalation of vapor or mist, and to use only outdoors or in a well-ventilated area .
properties
IUPAC Name |
1,1,1,3,5,5,5-heptadeuterio-4-(trideuteriomethyl)pent-3-en-2-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H10O/c1-5(2)4-6(3)7/h4H,1-3H3/i1D3,2D3,3D3,4D | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SHOJXDKTYKFBRD-LSURFNHSSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=CC(=O)C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H]C(=C(C([2H])([2H])[2H])C([2H])([2H])[2H])C(=O)C([2H])([2H])[2H] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H10O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60583824 | |
Record name | 4-(~2~H_3_)Methyl(~2~H_7_)pent-3-en-2-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60583824 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
108.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Mesityl-d10 oxide | |
CAS RN |
207456-83-5 | |
Record name | 4-(~2~H_3_)Methyl(~2~H_7_)pent-3-en-2-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60583824 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 207456-83-5 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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